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Compound of Interest

Compound Name:
5-Chloro-2-(chloromethyl)pyridine

hydrochloride

CAS No.: 124425-84-9

Cat. No.: B595618

Get Quote

Strategic Building Block for Kinase Inhibitor & Bioactive
Scaffold Design[2]
Executive Summary
5-Chloro-2-(chloromethyl)pyridine hydrochloride is a high-value heterocyclic electrophile

used extensively in medicinal chemistry to introduce the (5-chloropyridin-2-yl)methyl moiety.

Unlike its regioisomer (the agrochemical giant 2-chloro-5-chloromethylpyridine), this specific

isomer is a specialized tool for "scaffold hopping" in drug discovery, particularly for optimizing

binding affinity in serine/threonine kinase inhibitors and antiviral agents.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and handling

protocols, designed for researchers requiring high-purity functionalization of complex

heterocycles.
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Crucial Distinction: Researchers must distinguish this compound from its more common isomer.

The position of the chlorine atom and the chloromethyl group fundamentally alters the

electronic properties and steric vector of the resulting pharmacophore.

Property Specification

Chemical Name 5-Chloro-2-(chloromethyl)pyridine hydrochloride

CAS Number (Salt) 124425-84-9

CAS Number (Free Base) 10177-24-9

Molecular Formula C₆H₅Cl₂N[1][2][3] · HCl (C₆H₆Cl₃N)

Molecular Weight 198.48 g/mol

Structural Feature Pyridine ring with Cl at C5 and -CH₂Cl at C2

Physical State White to off-white crystalline solid (hygroscopic)

Solubility
Soluble in DMSO, Methanol; Decomposes in

water

Synthetic Pathways & Mechanism
To achieve pharmaceutical-grade purity (>98%), the Reductive-Chlorination Route (Route A) is

superior to direct radical halogenation, which often yields inseparable isomers.

Validated Synthesis Protocol (The "Alcohol Route")
This pathway ensures regiochemical integrity by building from the defined 5-chloropicolinic acid

scaffold.

Step 1: Esterification

Precursor: 5-Chloropicolinic acid.[4]

Reagent: SOCl₂ / MeOH.

Product: Methyl 5-chloropicolinate.
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Step 2: Reduction

Reagent: NaBH₄ in MeOH (0°C to RT).

Mechanism: Hydride transfer to the ester carbonyl, yielding (5-chloropyridin-2-yl)methanol.

Critical Control: Maintain temperature <10°C during addition to prevent over-reduction or ring

opening.

Step 3: Chlorination (Deoxychlorination)

Reagent: Thionyl Chloride (SOCl₂) in DCM or Toluene (cat. DMF).[4]

Mechanism: Formation of an alkyl chlorosulfite intermediate, followed by S_N2 substitution

by chloride ion.

Salt Formation: The product is isolated as the hydrochloride salt to prevent polymerization

and hydrolysis.

Reaction Mechanism Visualization
The following diagram illustrates the transformation logic and the critical S_N2 reactivity node.
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Click to download full resolution via product page

Figure 1: Step-wise synthesis ensuring regiochemical purity. The final chlorination step

converts the hydroxyl group into a highly reactive electrophile.

Applications in Drug Development
The (5-chloropyridin-2-yl)methyl group serves as a critical pharmacophore in several

therapeutic areas.

Kinase Inhibitor Design

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ambeed.com/products/209526-98-7.html
https://www.benchchem.com/product/b595618/docs?utm_src=pdf-body-img#technical-monograph-5-chloro-2-chloromethyl-pyridine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the development of Serine/Threonine Kinase Inhibitors, this moiety is often attached to the

N-terminus of core scaffolds (e.g., tetraazabenzo[cd]azulene derivatives).

Function: The pyridine nitrogen provides a hydrogen bond acceptor site, while the 5-chloro

substituent fills hydrophobic pockets (lipophilic efficiency), improving potency against targets

like ERK or p38 MAPK.

Antiviral & Radioprotective Agents
Mechanism: The chloromethyl group acts as an alkylating agent to couple with nucleophilic

centers (amines, thiols) on biologically active cores.

Example: Synthesis of radioprotective agents involving ((5-chloropyridin-2-yl)methyl)thio

motifs, where the sulfur atom displaces the chlorine.

Reactivity Profile (The "Electrophilic Handle")
The benzylic-like position at C2 is highly activated for Nucleophilic Substitution (S_N2).

Nucleophile Reaction Product Class Application

Primary Amines (R-NH₂) Secondary Amines Kinase hinge binders

Thiols (R-SH) Thioethers Metabolic stability enhancers

Alkoxides (R-O⁻) Ethers Solubility modulators

Handling, Stability & Safety Protocols
Hazard Class: Corrosive (Category 1B), Acute Toxicity (Oral).

Stability Matrix
Moisture Sensitivity: High. The HCl salt is hygroscopic. Hydrolysis yields the alcohol and HCl

gas.

Thermal Stability: Stable up to ~125°C (melting point), but prolonged heating can induce

polymerization.
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Storage & Handling Protocol
Atmosphere: Must be handled under an inert atmosphere (Nitrogen or Argon).

Storage: Store at 2°C – 8°C in a tightly sealed, corrosion-resistant container. Desiccate.

PPE: Double nitrile gloves, chemical splash goggles, and a face shield. All operations must

occur in a functioning fume hood.

Analytical Characterization Standards
To validate the identity and purity of the synthesized compound, the following parameters must

be met.

HPLC Method (Purity Check)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6 x 150mm).

Mobile Phase:

A: 0.1% TFA in Water.

B: Acetonitrile.

Gradient: 10% B to 90% B over 20 min.

Detection: UV at 254 nm.

Acceptance Criteria: Purity > 98.0% (Area %).

¹H-NMR Interpretation (DMSO-d₆, 400 MHz)
δ 8.60 (d, 1H): Proton at C6 (adjacent to Nitrogen).

δ 7.95 (dd, 1H): Proton at C4.

δ 7.60 (d, 1H): Proton at C3.

δ 4.90 (s, 2H): Methylene protons (-CH₂Cl). Key diagnostic peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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